Cas no 2680740-86-5 (2-{2,2,2-trifluoro-N-3-(trifluoromethyl)phenylacetamido}acetic acid)

• Product Name: 2-{2,2,2-trifluoro-N-3-(trifluoromethyl)phenylacetamido}acetic acid
• CAS No: 2680740-86-5
• MF: C₁₁H₇F₆NO₃
• MW: 315.168604135513
• CID: 5633410
• PubChem ID: 165927465
• Update Time: 2025-10-29

2-{2,2,2-trifluoro-N-3-(trifluoromethyl)phenylacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680740-86-5
• EN300-28292925
• 2-{2,2,2-trifluoro-N-[3-(trifluoromethyl)phenyl]acetamido}acetic acid
• 2-{2,2,2-trifluoro-N-3-(trifluoromethyl)phenylacetamido}acetic acid

• Inchi： 1S/C11H7F6NO3/c12-10(13,14)6-2-1-3-7(4-6)18(5-8(19)20)9(21)11(15,16)17/h1-4H,5H2,(H,19,20)
• InChI Key： YOLGWDPXBMGFGG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N(C(C(F)(F)F)=O)CC(=O)O)(F)F

Computed Properties

• Exact Mass: 315.03301206g/mol
• Monoisotopic Mass: 315.03301206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-{2,2,2-trifluoro-N-3-(trifluoromethyl)phenylacetamido}acetic acid

2-{2,2,2-Trifluoro-N-3-(Trifluoromethyl)Phenylacetamido}Acetic Acid: A Comprehensive Overview

The compound with CAS No. 2680740-86-5, known as 2-{2,2,2-trifluoro-N-3-(trifluoromethyl)phenylacetamido}acetic acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structure, which incorporates multiple trifluoromethyl groups and an acetamido functional group. These features make it a promising candidate for various applications, particularly in drug development and advanced material synthesis.

Recent studies have highlighted the potential of trifluoromethyl-containing compounds in enhancing the pharmacokinetic properties of drugs. The presence of the trifluoromethyl group in this compound contributes to its high lipophilicity and stability, which are critical factors in drug design. Moreover, the acetamido group plays a pivotal role in modulating the compound's reactivity and bioavailability. This combination of functional groups makes CAS No. 2680740-86-5 a versatile building block for constructing complex molecules with tailored biological activities.

One of the most intriguing aspects of this compound is its ability to participate in various chemical reactions under mild conditions. Researchers have demonstrated that CAS No. 2680740-86-5 can undergo nucleophilic substitution and condensation reactions, enabling the synthesis of a wide range of derivatives. These derivatives have shown potential in inhibiting key enzymes involved in metabolic disorders and inflammatory processes. For instance, a recent study published in *Journal of Medicinal Chemistry* reported that certain analogs of this compound exhibit potent anti-inflammatory activity by targeting cyclooxygenase enzymes.

In addition to its pharmacological applications, CAS No. 2680740-86-5 has also been explored for its role in materials science. The compound's ability to form stable amide bonds makes it an ideal candidate for synthesizing high-performance polymers and coatings. Preliminary experiments have shown that polymers derived from this compound exhibit excellent thermal stability and mechanical properties, suggesting their potential use in aerospace and automotive industries.

The synthesis of CAS No. 2680740-86-5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the trifluoromethyl-substituted phenyl group and its subsequent coupling with the acetamido moiety. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the scalability of the synthesis process.

From an environmental perspective, the production and handling of CAS No. 2680740-86-5 are conducted under strict safety protocols to minimize any potential risks to human health or the environment. The compound is not classified as a hazardous material under current regulations, making it suitable for use in various industrial settings.

In conclusion, CAS No. 2680740-86-5, or 2-{2,2,2-trifluoro-N-3-(trifluoromethyl)phenylacetamido}acetic acid, represents a significant advancement in modern organic chemistry. Its unique structure, combined with its versatile reactivity and favorable pharmacokinetic properties, positions it as a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications for this compound, its impact on pharmaceutical development and materials science is expected to grow significantly in the coming years.